Cas no 78303-70-5 (2-hydroxyethane-1-sulfonyl chloride)

• Product Name: 2-hydroxyethane-1-sulfonyl chloride
• CAS No: 78303-70-5
• MF: C₂H₅ClO₃S
• MW: 144.577298879623
• MDL: MFCD19200086
• CID: 1791700
• PubChem ID: 13138998
• Update Time: 2025-10-29

2-hydroxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-hydroxy-
• 2-hydroxyethanesulfonyl chloride
• 2-hydroxyethane-1-sulfonyl chloride
• DTXSID40521042
• SY279245
• EN300-93233
• AT35075
• 2-hydroxyethane-1-sulfonylchloride
• AKOS006335964
• SCHEMBL4082957
• BS-12772
• CS-0163781
• 78303-70-5
• MFCD19200086
• C2H5ClO3S

• MDL： MFCD19200086
• Inchi： 1S/C2H5ClO3S/c3-7(5,6)2-1-4/h4H,1-2H2
• InChI Key： LRMHQHUZLWXMEQ-UHFFFAOYSA-N
• SMILES： ClS(CCO)(=O)=O

Computed Properties

• Exact Mass: 143.9647929g/mol
• Monoisotopic Mass: 143.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-hydroxyethane-1-sulfonyl chloride

Comprehensive Guide to Ethanesulfonyl chloride, 2-hydroxy- (CAS No. 78303-70-5): Properties, Applications, and Market Insights

Ethanesulfonyl chloride, 2-hydroxy- (CAS No. 78303-70-5) is a specialized sulfonyl chloride derivative with significant relevance in organic synthesis and pharmaceutical applications. This compound, characterized by its hydroxyl and sulfonyl functional groups, serves as a versatile intermediate in the production of fine chemicals and active pharmaceutical ingredients (APIs). Its unique molecular structure enables diverse reactivity, making it valuable for researchers and industrial chemists.

The growing demand for high-purity chemical intermediates in drug development has increased interest in 2-hydroxyethanesulfonyl chloride. Recent trends in green chemistry and sustainable synthesis methods have prompted investigations into more efficient production processes for this compound. Many researchers are searching for information about "safe handling of sulfonyl chlorides" and "alternative synthetic routes for 2-hydroxyethanesulfonyl derivatives," reflecting current industry priorities.

From a chemical perspective, Ethanesulfonyl chloride, 2-hydroxy- demonstrates interesting properties due to the interplay between its hydroxyl group and reactive sulfonyl chloride moiety. The compound typically appears as a colorless to pale yellow liquid under standard conditions, with specific solubility characteristics that influence its application in various solvent systems. Its stability profile and storage requirements are frequently discussed topics among laboratory professionals.

In pharmaceutical applications, this compound serves as a key building block for sulfonamide-containing drugs, which represent an important class of therapeutic agents. The development of new antibacterial compounds and enzyme inhibitors often involves derivatives of 2-hydroxyethanesulfonyl chloride. Recent patent literature reveals innovative uses in targeted drug delivery systems, addressing current healthcare challenges.

The global market for specialty sulfonyl compounds like 78303-70-5 has shown steady growth, particularly in regions with strong pharmaceutical manufacturing sectors. Industry analysts note increasing interest in "custom synthesis of hydroxylated sulfonyl chlorides" and "scale-up production challenges" as frequent search queries from chemical procurement specialists. Quality control parameters and analytical methods for this compound remain critical discussion points in technical forums.

Environmental considerations have become increasingly important for compounds in this class. Researchers are investigating "biodegradable sulfonyl derivatives" and "eco-friendly modifications of 2-hydroxyethanesulfonyl compounds," reflecting broader sustainability trends in the chemical industry. These developments align with global initiatives for greener chemical processes while maintaining compound efficacy.

From a regulatory standpoint, proper documentation and specification sheets for Ethanesulfonyl chloride, 2-hydroxy- are essential for international trade. The compound's purity grades and analytical certificates frequently appear in technical discussions, particularly regarding "pharmaceutical-grade sulfonyl intermediates" and "quality standards for CAS 78303-70-5." These aspects significantly influence purchasing decisions in the fine chemicals market.

Innovative applications continue to emerge for this versatile compound. Recent studies explore its potential in advanced material science, particularly in the development of functional polymers and surface modification agents. The compound's dual functionality enables creative molecular designs that address current technological needs in various industrial sectors.

For laboratory professionals working with 2-hydroxyethanesulfonyl chloride, understanding its spectral characteristics is crucial. Infrared spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry data for this compound are frequently requested resources, supporting proper identification and quality verification in research settings.

The future outlook for Ethanesulfonyl chloride, 2-hydroxy- appears promising, with anticipated growth in both traditional applications and emerging uses. Continued research into its reaction mechanisms and derivative chemistry will likely yield new opportunities in medicinal chemistry and material science. Industry observers recommend monitoring developments in "novel synthetic applications of hydroxylated sulfonyl chlorides" as an area of particular interest.